5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(2,7-diethoxynaphthalen-1-yl)methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H19NO4S/c1-4-23-13-8-6-12-7-9-16(24-5-2)15(14(12)10-13)11-17-18(21)20(3)19(22)25-17/h6-11H,4-5H2,1-3H3/b17-11+
• InChI Key: OYUMZQRJSCVKIW-GZTJUZNOSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C=CC(=C2C=C3C(=O)N(C(=O)S3)C)OCC
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C=CC(=C2/C=C/3\C(=O)N(C(=O)S3)C)OCC
• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol

Description

5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione, also known as DNT, is a compound that has been found to have various biological activities. It belongs to the class of thiazolidinediones and has been studied for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of 5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione is not fully understood, but it has been suggested that it works by modulating various signaling pathways involved in disease development. For example, it has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer development.
Biochemical and Physiological Effects
5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of reactive oxygen species (ROS), and modulate the expression of various genes involved in disease development.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione in lab experiments is its relatively low toxicity compared to other compounds used in disease research. Additionally, it has been found to be stable under various experimental conditions. However, one limitation is that it has low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several potential future directions for research on 5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione. One area of interest is its potential use in combination with other compounds for treating cancer and other diseases. Additionally, more studies are needed to fully understand its mechanism of action and to identify its molecular targets. Finally, further research is needed to determine its potential use in human clinical trials.

Synthesis Methods

The synthesis of 5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione involves the reaction between 2,7-diethoxy-1-naphthaldehyde and 3-methyl-2,4-thiazolidinedione in the presence of a catalyst. The product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione has been extensively studied for its potential use in treating various diseases such as cancer, diabetes, and inflammation. It has been found to have anticancer activity by inhibiting the growth of cancer cells. It also has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, 5-[(2,7-diethoxy-1-naphthyl)methylene]-3-methyl-1,3-thiazolidine-2,4-dione has been found to have hypoglycemic activity by improving insulin sensitivity.